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pyrazole

Cat. No.: B13472470

Get Quote

Executive Summary
The emergence of trifluoromethyl pyrazolone derivatives represents a significant shift in

molluscicidal chemistry. Unlike traditional carbamates (e.g., Methomyl) that rely solely on

acetylcholinesterase (AChE) inhibition, or salicylanilides (e.g., Niclosamide) that uncouple

oxidative phosphorylation, these new derivatives exhibit a dual mechanism of action.

Recent experimental data identifies Compound 16 ((Z)-4-Hydrazineylidene-2-phenyl-5-

(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one) as a lead candidate. It demonstrates superior

potency (LC50 = 0.58 mg/mL) against the land snail Monacha cartusiana compared to the

commercial standard Methomyl (LC50 = 2.28 mg/mL), while offering a novel toxicity profile

targeting GABA-gated chloride channels.[1][2]

Chemical Identity & Structural Logic
The core innovation lies in the introduction of a trifluoromethyl (-CF3) group at the C5 position

of the pyrazolone ring. This modification enhances lipophilicity (facilitating cuticular penetration)

and metabolic stability compared to non-fluorinated analogs.
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Comparative Chemical Profile[2]

Feature
Trifluoromethyl

Pyrazolone (Cmpd

16)

Methomyl (Standard)
Niclosamide

(Aquatic Std)

Core Scaffold
Pyrazolone ring with

C5-CF3
Carbamate Salicylanilide

Key Substituent C4-Hydrazineylidene N-methylcarbamoyl 4'-nitro / 2,5-dichloro

Physiochemical
High lipophilicity,

stable C-F bonds

Water soluble,

hydrolytically unstable

Hydrophobic, low

solubility

Primary Target
GluCl / GABA

channels + Metabolic

Acetylcholinesterase

(AChE)

Mitochondria

(Uncoupling)

Performance Analysis: Experimental Data
Potency Against Monacha cartusiana (Land Snail)
The following data is derived from contact/immersion bioassays conducted over 48 hours.

Compound LC50 (mg/mL) Relative Potency Notes

Compound 16 0.58 3.9x

Most potent

derivative; induces

rapid paralysis.

Compound 18 1.11 2.0x
Oxime derivative;

moderate activity.

Compound 11 1.93 1.2x
gem-dichloro

derivative.[2]

Methomyl 2.28 1.0x (Baseline)
Standard commercial

control.[1][3]

Compound 17 3.80 0.6x Lower efficacy.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC12355956/
https://www.researchgate.net/publication/392591996_Designing_Trifluoromethyl_Pyrazolones_for_Selective_Molluscicidal_Activity_Against_Monacha_cartusiana_Toward_Sustainable_Land_Snail_Control
https://pubmed.ncbi.nlm.nih.gov/40497300/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13472470?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Interpretation: Compound 16 is nearly 4 times more potent than the commercial standard

Methomyl.[3] This suggests that the hydrazineylidene moiety at C4, combined with the electron-

withdrawing CF3 group, is critical for maximizing binding affinity to the snail's neural receptors.

Biochemical Impact
Unlike Methomyl, which inhibits AChE, trifluoromethyl pyrazolones induce a chaotic metabolic

state characterized by enzyme leakage and energy depletion.

Enzyme Levels: Treatment with Compound 16 at LC50 resulted in a significant increase in

AST (Aspartate Aminotransferase) and ALT (Alanine Aminotransferase) levels, indicating

severe hepatopancreatic damage.[2][3][4]

Neurotransmission: Surprisingly, AChE levels were observed to increase, contrasting with

the inhibition seen with carbamates. This suggests a compensatory stress response or a

distinct neurotoxic pathway.

Energy Reserves: Total carbohydrate and lipid stores were significantly reduced, confirming

metabolic exhaustion.

Mechanism of Action (MOA)
The superior performance of trifluoromethyl pyrazolones is attributed to a Dual-Hit Mechanism.

Neurotoxicity (Primary): The compounds act as antagonists at Glutamate-gated Chloride

channels (GluCl) and GABA-A receptors.[2] This blockade prevents chloride ion influx,

leading to neuronal hyperexcitability, convulsions, and eventual flaccid paralysis.

Cytotoxicity (Secondary): The lipophilic nature of the CF3 group allows accumulation in the

digestive gland, causing structural cellular integrity loss and leakage of digestive enzymes

(AST/ALT).
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MOA Visualization
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Caption: Dual mechanism of Compound 16 targeting neural ion channels and metabolic

integrity.

Experimental Protocols
To validate these findings in your own laboratory, follow these standardized protocols.
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Synthesis of Compound 16
Reagents: 2-Phenyl-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one, Hydrazine hydrate,

Ethanol.

Dissolution: Dissolve the starting pyrazolone (10 mmol) in absolute ethanol (20 mL).

Coupling: Add hydrazine hydrate (12 mmol) dropwise under stirring.

Reflux: Heat the mixture to reflux for 4-6 hours. Monitor via TLC (Hexane:EtOAc 3:1).

Purification: Cool to room temperature. Filter the precipitated solid. Recrystallize from

ethanol to yield yellow crystals of (Z)-4-Hydrazineylidene-2-phenyl-5-(trifluoromethyl)-2,4-

dihydro-3H-pyrazol-3-one.

Molluscicidal Bioassay (Contact Method)
Target:Monacha cartusiana (Adults, uniform size).

Preparation: Prepare stock solutions of Compound 16 in DMSO (1%). Dilute with distilled

water to concentrations: 0.25, 0.5, 1.0, 2.0, 4.0 mg/mL.

Application:

Leaf Dip: Dip fresh lettuce discs (5 cm diameter) into the test solution for 10 seconds. Air

dry for 30 minutes.

Direct Spray: Alternatively, spray snails directly with 2 mL of solution using a calibrated

atomizer.

Incubation: Place 10 snails per replicate (triplicate) in glass jars covered with muslin cloth.

Maintain at 25±2°C, 75% RH.

Observation: Record mortality at 24h and 48h.

Criterion for Death: No response to mechanical stimulation (needle prick) of the foot.

Analysis: Calculate LC50 using Probit analysis (SPSS or PoloPlus).
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Biochemical Assay Workflow
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Caption: Workflow for assessing biochemical markers post-exposure.

Conclusion & Recommendation
Trifluoromethyl pyrazolone derivatives, specifically Compound 16, represent a superior

alternative to Methomyl for the control of terrestrial gastropods.[4]

Efficacy: 3.9x more potent than the standard.

Safety: The specific targeting of GluCl channels (absent in mammals) suggests a favorable

selectivity profile, though aquatic toxicity (fish) must be monitored if used near water bodies.

Application: Recommended for use in agricultural settings where carbamate resistance is

suspected.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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